Phosphorothioic acid, O-(2-chloro-1-(2,4-dichlorophenyl)ethenyl) O,O-dimethyl ester
Description
AI 3-27116 is a biochemical.
Properties
CAS No. |
1217-98-7 |
|---|---|
Molecular Formula |
C10H10Cl3O3PS |
Molecular Weight |
347.6 g/mol |
IUPAC Name |
[(E)-2-chloro-1-(2,4-dichlorophenyl)ethenoxy]-dimethoxy-sulfanylidene-λ5-phosphane |
InChI |
InChI=1S/C10H10Cl3O3PS/c1-14-17(18,15-2)16-10(6-11)8-4-3-7(12)5-9(8)13/h3-6H,1-2H3/b10-6+ |
InChI Key |
SSZSJZBRCSTCKF-UXBLZVDNSA-N |
SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
Isomeric SMILES |
COP(=S)(OC)O/C(=C/Cl)/C1=C(C=C(C=C1)Cl)Cl |
Canonical SMILES |
COP(=S)(OC)OC(=CCl)C1=C(C=C(C=C1)Cl)Cl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
AI 3-27116; AI-3-27116; AI-3-27116 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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